Cas no 337536-53-5 (8-Nitroguanosine)

• Product Name: 8-Nitroguanosine
• CAS No: 337536-53-5
• MF: C₁₀H₁₂N₆O₇
• MW: 328.23828125
• CID: 301966
• PubChem ID: 135771852
• Update Time: 2025-04-19

8-Nitroguanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine, 8-nitro-
• 8-Nitroguanosine
• 8- NITROGUANOSINE ( 8-NO2-GUO )
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-nitro-3H-purin-6-one
• CHEBI:55419
• AKOS027447791
• SCHEMBL4743323
• Q27124285
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-nitro-6,9-dihydro-1H-purin-6-one
• 2-imino-8-nitro-9-(beta-D-ribofuranosyl)-3,9-dihydro-2H-purin-6-ol
• 2-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-8-nitro-1H-purin-6(9H)-one
• 2-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-nitro-1H-purin-6-one
• 337536-53-5
• DTXSID50587396
• DA-60610
• DTXCID90538160
• 8-Nitro-D-guanosine

• Inchi： 1S/C10H12N6O7/c11-9-13-6-3(7(20)14-9)12-10(16(21)22)15(6)8-5(19)4(18)2(1-17)23-8/h2,4-5,8,17-19H,1H2,(H3,11,13,14,20)/t2-,4-,5-,8-/m1/s1
• InChI Key： KGUOMRFOXYDMAH-UMMCILCDSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C([N+](=O)[O-])=NC2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 328.07700
• Monoisotopic Mass: 328.07674674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -2.6
• Topological Polar Surface Area: 201Ų

Experimental Properties

• PSA: 205.33000
• LogP: -1.67410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides